2-[7-Acetyl-10-bromo-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-chlorophenyl acetate
2-[7-Acetyl-10-bromo-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-chlorophenyl acetate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0935003
InChI:
InChI=1S/C22H18BrClN4O4S/c1-4-33-22-25-20-19(26-27-22)15-9-13(23)5-7-17(15)28(11(2)29)21(32-20)16-10-14(24)6-8-18(16)31-12(3)30/h5-10,21H,4H2,1-3H3
SMILES:
CCSC1=NC2=C(C3=C(C=CC(=C3)Br)N(C(O2)C4=C(C=CC(=C4)Cl)OC(=O)C)C(=O)C)N=N1
Molecular Formula:
C22H18BrClN4O4S
Molecular Weight:
549.8 g/mol
2-[7-Acetyl-10-bromo-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-chlorophenyl acetate
CAS No.:
Cat. No.: VC0935003
Molecular Formula: C22H18BrClN4O4S
Molecular Weight: 549.8 g/mol
* For research use only. Not for human or veterinary use.
![2-[7-Acetyl-10-bromo-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-chlorophenyl acetate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H18BrClN4O4S |
|---|---|
| Molecular Weight | 549.8 g/mol |
| IUPAC Name | [2-(7-acetyl-10-bromo-3-ethylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-4-chlorophenyl] acetate |
| Standard InChI | InChI=1S/C22H18BrClN4O4S/c1-4-33-22-25-20-19(26-27-22)15-9-13(23)5-7-17(15)28(11(2)29)21(32-20)16-10-14(24)6-8-18(16)31-12(3)30/h5-10,21H,4H2,1-3H3 |
| Standard InChI Key | GBRIGBYTRLZYPM-UHFFFAOYSA-N |
| SMILES | CCSC1=NC2=C(C3=C(C=CC(=C3)Br)N(C(O2)C4=C(C=CC(=C4)Cl)OC(=O)C)C(=O)C)N=N1 |
| Canonical SMILES | CCSC1=NC2=C(C3=C(C=CC(=C3)Br)N(C(O2)C4=C(C=CC(=C4)Cl)OC(=O)C)C(=O)C)N=N1 |
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